Cas no 1447734-06-6 (Benzyl 2-Methyloxirane-2-Carboxylate)

Benzyl 2-Methyloxirane-2-Carboxylate is a specialized epoxide ester compound used in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive oxirane (epoxide) ring and a benzyl ester group, making it valuable for ring-opening reactions and functional group transformations. The methyl substitution at the 2-position enhances steric and electronic properties, influencing reactivity in stereoselective syntheses. This compound is particularly useful in the preparation of chiral building blocks and fine chemicals. Its stability under controlled conditions and compatibility with various catalysts and reagents contribute to its utility in research and industrial applications. Proper handling is required due to its potential sensitivity to moisture and strong acids/bases.
Benzyl 2-Methyloxirane-2-Carboxylate structure
1447734-06-6 structure
Product Name:Benzyl 2-Methyloxirane-2-Carboxylate
CAS No:1447734-06-6
MF:C11H12O3
MW:192.211183547974
MDL:MFCD29059375
CID:4600419
Update Time:2025-05-26

Benzyl 2-Methyloxirane-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-Methyloxirane-2-Carboxylate
    • Benzyl 2-Methyloxirane-2-Carboxylate(WXC01827)
    • 2-Methyl-oxirane-2-carboxylic acid benzyl ester
    • MDL: MFCD29059375
    • Inchi: 1S/C11H12O3/c1-11(8-14-11)10(12)13-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
    • InChI Key: HILAUPXKBRVORX-UHFFFAOYSA-N
    • SMILES: O1CC1(C)C(OCC1=CC=CC=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

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Additional information on Benzyl 2-Methyloxirane-2-Carboxylate

Benzyl 2-Methyloxirane-2-Carboxylate: A Comprehensive Overview

Benzyl 2-Methyloxirane-2-Carboxylate, also known by its CAS No. 1447734-06-6, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a 2-methyloxirane-2-carboxylate moiety. The benzyl group contributes to its aromatic properties, while the oxirane (epoxide) ring introduces reactivity and functional diversity. The carboxylate functionality further enhances its potential for participation in various chemical reactions and interactions.

Recent studies have highlighted the importance of Benzyl 2-Methyloxirane-2-Carboxylate in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a building block in organic synthesis, particularly in the construction of complex molecules with intricate architectures. The compound's ability to undergo epoxide ring-opening reactions under specific conditions has made it a valuable intermediate in the synthesis of polymers, surfactants, and bioactive compounds.

The synthesis of Benzyl 2-Methyloxirane-2-Carboxylate involves a multi-step process that typically begins with the preparation of the corresponding epoxide. This is followed by functionalization to introduce the carboxylate group, often through esterification or amidation reactions. The use of catalytic systems and controlled reaction conditions ensures high yields and purity of the final product. Recent advancements in catalysis, such as the use of transition metal catalysts, have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In terms of applications, Benzyl 2-Methyloxirane-2-Carboxylate has found significant utility in the pharmaceutical industry. Its ability to form stable ester linkages makes it an ideal candidate for drug delivery systems, where controlled release mechanisms are critical. Additionally, its role as an intermediate in the synthesis of antibiotics and other therapeutic agents has been extensively studied. For instance, researchers have demonstrated its potential in the development of beta-lactam antibiotics, where the epoxide ring serves as a key structural element.

The compound's physical properties also contribute to its versatility. Benzyl 2-Methyloxirane-2-Carboxylate is typically a white crystalline solid with a melting point around 105°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory and industrial processes. The compound's stability under mild conditions further enhances its suitability for large-scale production.

From an environmental perspective, Benzyl 2-Methyloxirane-2-Carboxylate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, making it less persistent in aquatic environments compared to some other organic compounds. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal practices to minimize environmental impact.

Looking ahead, ongoing research is focused on expanding the scope of applications for Benzyl 2-Methyloxirane-2-Carboxylate. Scientists are exploring its potential in bio-based materials, where it could serve as a renewable alternative to traditional petrochemical-derived compounds. Furthermore, advancements in green chemistry are expected to drive innovations in its synthesis and application, aligning with global sustainability goals.

In conclusion, Benzyl 2-Methyloxirane-2-Carboxylate (CAS No. 1447734-06-6) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry and materials science.

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